Cas no 2680810-49-3 (3-(5-Fluoropyridin-2-yl)azetidin-3-amine)

• Product Name: 3-(5-Fluoropyridin-2-yl)azetidin-3-amine
• CAS No: 2680810-49-3
• MF: C₈H₁₀FN₃
• MW: 167.183504581451
• CID: 5649493
• PubChem ID: 165908921
• Update Time: 2025-10-31

3-(5-Fluoropyridin-2-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-28270949
• 3-(5-fluoropyridin-2-yl)azetidin-3-amine
• 2680810-49-3
• 3-(5-Fluoropyridin-2-yl)azetidin-3-amine

• Inchi： 1S/C8H10FN3/c9-6-1-2-7(12-3-6)8(10)4-11-5-8/h1-3,11H,4-5,10H2
• InChI Key： NKGYCOXWYVSBET-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(CNC1)N

Computed Properties

• Exact Mass: 167.08587549g/mol
• Monoisotopic Mass: 167.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-(5-Fluoropyridin-2-yl)azetidin-3-amine

Introduction to 3-(5-Fluoropyridin-2-yl)azetidin-3-amine (CAS No. 2680810-49-3)

3-(5-Fluoropyridin-2-yl)azetidin-3-amine, with the CAS number 2680810-49-3, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This molecule has garnered significant attention due to its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-(5-Fluoropyridin-2-yl)azetidin-3-amine consists of an azetidine ring substituted with a 5-fluoropyridine moiety at the 3-position. The presence of the fluorine atom and the pyridine ring imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activities. The azetidine ring, a four-membered heterocycle, is known for its conformational rigidity and ability to form stable interactions with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 3-(5-Fluoropyridin-2-yl)azetidin-3-amine. One common approach involves the reaction of 5-fluoro-2-pyridylcarbonyl chloride with azetidine followed by reduction to form the desired amine. Another method utilizes a transition-metal-catalyzed coupling reaction between a 5-fluoropyridine derivative and an azetidine precursor. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production in pharmaceutical settings.

The biological activities of 3-(5-Fluoropyridin-2-yl)azetidin-3-amine have been extensively studied in recent years. One of the most notable applications is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders. For instance, studies have demonstrated that 3-(5-Fluoropyridin-2-yl)azetidin-3-amine exhibits potent serotonin reuptake inhibition, making it a potential candidate for the treatment of depression and anxiety disorders.

Beyond its CNS applications, 3-(5-Fluoropyridin-2-yl)azetidin-3-amine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. Additionally, preliminary studies suggest that this compound may have antiviral activity against certain RNA viruses, which could be valuable in developing new antiviral therapies.

The pharmacokinetic profile of 3-(5-Fluoropyridin-2-yl)azetidin-3-amine is another important aspect that has been explored in preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been found to have good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as an oral medication.

In terms of safety and toxicity, initial assessments indicate that 3-(5-Fluoropyridin-2-yl)azetidin-3-amine exhibits low toxicity at therapeutic doses. However, further extensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. Preclinical studies have also highlighted the importance of optimizing dosing regimens to maximize therapeutic efficacy while minimizing potential side effects.

The future prospects for 3-(5-Fluoropyridin-2-yl)azetidin-3-amine are promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level and identifying potential synergistic effects with other drugs. Additionally, efforts are being made to develop novel formulations that can enhance its delivery and bioavailability. Clinical trials are expected to commence in the near future to evaluate its safety and efficacy in human subjects.

In conclusion, 3-(5-fluoropyridin-2-yiazetidin)-3-ammine (CAS No. 268081049)-is an intriguing compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.